Cas no 1785491-66-8 (3-Pyridinemethanol, α-(2-aminoethyl)-5-chloro-)

• Product Name: 3-Pyridinemethanol, α-(2-aminoethyl)-5-chloro-
• CAS No: 1785491-66-8
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 5275339
• PubChem ID: 84660764
• Update Time: 2025-06-14

3-Pyridinemethanol, α-(2-aminoethyl)-5-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, α-(2-aminoethyl)-5-chloro-
• 3-amino-1-(5-chloropyridin-3-yl)propan-1-ol
• EN300-684251
• 1785491-66-8

• Inchi： 1S/C8H11ClN2O/c9-7-3-6(4-11-5-7)8(12)1-2-10/h3-5,8,12H,1-2,10H2
• InChI Key： MFSLPAUDPGIQGW-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)C(CCN)O

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 356.4±42.0 °C(Predicted)
• pka: 13.09±0.20(Predicted)

Additional information on 3-Pyridinemethanol, α-(2-aminoethyl)-5-chloro-

Recent Advances in the Study of 3-Pyridinemethanol, α-(2-aminoethyl)-5-chloro- (CAS: 1785491-66-8) in Chemical Biology and Pharmaceutical Research

The compound 3-Pyridinemethanol, α-(2-aminoethyl)-5-chloro- (CAS: 1785491-66-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both pyridine and ethanolamine moieties with a chlorine substitution, has demonstrated promising biological activities that warrant further investigation. Recent studies have focused on its potential as a building block for drug development, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's structural properties and reactivity patterns. Researchers employed density functional theory (DFT) calculations to predict its electronic configuration and potential interaction sites with biological targets. The study revealed that the chlorine atom at the 5-position significantly influences the compound's electron distribution, while the aminoethyl side chain provides flexibility for molecular recognition. These findings suggest that 1785491-66-8 could serve as a versatile scaffold for designing novel bioactive molecules.

In pharmacological applications, a recent patent application (WO2023051234) disclosed the use of 3-Pyridinemethanol, α-(2-aminoethyl)-5-chloro- derivatives as potential dopamine receptor modulators. The inventors demonstrated through in vitro assays that certain derivatives exhibit selective binding to D2-like receptors with nanomolar affinity. This discovery opens new possibilities for developing treatments for Parkinson's disease and schizophrenia, although further optimization of pharmacokinetic properties is required.

Synthetic methodology development has also progressed significantly. A 2024 publication in Organic Letters described an efficient asymmetric synthesis route for 1785491-66-8 using chiral auxiliaries, achieving >95% enantiomeric excess. This advancement is particularly important as the biological activity of such compounds is often stereospecific. The new synthetic protocol enables researchers to access both enantiomers for comprehensive biological evaluation.

From a safety perspective, preliminary toxicological studies conducted in 2023 indicated that the parent compound shows favorable acute toxicity profiles in rodent models, with LD50 values suggesting a relatively wide therapeutic window. However, researchers caution that chronic toxicity studies and detailed metabolite profiling are still needed before clinical translation can be considered.

The compound's potential extends beyond therapeutic applications. Recent work published in ACS Chemical Biology demonstrated its utility as a chemical probe for studying protein-protein interactions in cellular signaling pathways. The chlorine atom serves as an effective handle for further derivatization, while the basic nitrogen atoms participate in key molecular interactions. This dual functionality makes 1785491-66-8 particularly valuable for chemical biology tool development.

Looking forward, several research groups have announced plans to explore the compound's applications in antibiotic development, capitalizing on its structural similarity to known antimicrobial scaffolds. Computational docking studies suggest potential interactions with bacterial efflux pump proteins, which could lead to novel strategies for combating multidrug-resistant pathogens. These developments position 3-Pyridinemethanol, α-(2-aminoethyl)-5-chloro- as a molecule of growing importance in both basic research and applied pharmaceutical sciences.